Cas no 1443351-70-9 (4-[(4-iodophenyl)methyl]thiomorpholine)

• Product Name: 4-[(4-iodophenyl)methyl]thiomorpholine
• CAS No: 1443351-70-9
• MF: C₁₁H₁₄INS
• MW: 319.205033779144
• MDL: MFCD07775749
• CID: 5190118
• Update Time: 2026-03-05

4-[(4-iodophenyl)methyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-iodophenyl)methyl]thiomorpholine

• MDL： MFCD07775749
• Inchi： 1S/C11H14INS/c12-11-3-1-10(2-4-11)9-13-5-7-14-8-6-13/h1-4H,5-9H2
• InChI Key： QISCCKFLSHMFSA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(I)C=C2)CCSCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 4-[(4-iodophenyl)methyl]thiomorpholine

Recent Advances in the Study of 4-[(4-iodophenyl)methyl]thiomorpholine (CAS: 1443351-70-9)

In recent years, the compound 4-[(4-iodophenyl)methyl]thiomorpholine (CAS: 1443351-70-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiomorpholine scaffold and iodophenyl moiety, has shown promising potential in various therapeutic applications, including but not limited to, central nervous system (CNS) disorders and oncology. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current status in the scientific community.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 4-[(4-iodophenyl)methyl]thiomorpholine. Researchers have employed a combination of in vitro and in vivo models to investigate its binding affinity, selectivity, and efficacy. Notably, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cancer cell apoptosis, respectively. These findings suggest a dual therapeutic potential, making it a valuable candidate for further drug development.

Another significant area of research has been the optimization of the synthetic route for 4-[(4-iodophenyl)methyl]thiomorpholine. A recent publication in Organic Process Research & Development (2024) detailed a novel, scalable synthesis method that improves yield and purity while reducing production costs. This advancement is particularly important for facilitating large-scale manufacturing, which is critical for preclinical and clinical studies. The optimized synthetic pathway involves a key intermediate, 4-iodobenzyl chloride, which is then reacted with thiomorpholine under controlled conditions to yield the desired product.

In addition to its therapeutic potential, the compound's pharmacokinetic profile has also been a subject of investigation. A preclinical study conducted by a team at the University of Cambridge (2023) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 4-[(4-iodophenyl)methyl]thiomorpholine in rodent models. The results indicated favorable oral bioavailability and brain penetration, which are essential characteristics for CNS-targeted drugs. However, the study also highlighted the need for further optimization to mitigate rapid hepatic metabolism, a common challenge in drug development.

Looking ahead, the future of 4-[(4-iodophenyl)methyl]thiomorpholine research appears promising. Several pharmaceutical companies have included this compound in their pipelines, with ongoing efforts to explore its applications in neurodegenerative diseases and cancer therapy. Collaborative initiatives between academia and industry are expected to accelerate the translation of these findings into clinical trials. As the body of evidence grows, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.